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Abstract

Avibactam, a potent -lactamase inhibitor, plays a crucial role in combating antibiotic
resistance. Its enantiomer, ent-avibactam, possesses the (2R, 5S) stereochemistry. While the
synthesis of avibactam is well-documented, this guide provides a detailed technical overview of
the synthetic pathways to its enantiomer, ent-avibactam sodium. By leveraging
stereoselective enzymatic resolutions and strategic chiral separations, the synthesis of the key
enantiomeric intermediates can be achieved. This document outlines the core synthetic
strategies, provides detailed experimental protocols for key steps, presents quantitative data in
a structured format, and includes visualizations of the synthetic pathways to facilitate a deeper
understanding for researchers in drug discovery and development.

Introduction

Avibactam is a non-p-lactam, diazabicyclooctane 3-lactamase inhibitor that has been approved
for clinical use in combination with ceftazidime.[1] Its unique mechanism of action involves
reversible covalent inhibition of a wide range of serine B-lactamases, including class A, C, and
some class D enzymes.[2] The stereochemistry of avibactam is critical for its biological activity.
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The synthesis of its enantiomer, ent-avibactam, which has the opposite stereochemical
configuration at its chiral centers, is of significant interest for structure-activity relationship
(SAR) studies and as a reference standard in analytical methods.

This technical guide focuses on the synthesis of ent-avibactam sodium, the sodium salt of the
(2R, 5S)-enantiomer of avibactam. The synthesis hinges on the preparation of the key chiral
intermediate, (2R, 5S)-5-((benzyloxy)amino)piperidine-2-carboxylate, which can be isolated
from the mother liquor of the avibactam synthesis that employs enzymatic resolution.

Retrosynthetic Analysis

The synthesis of ent-avibactam sodium can be approached via a retrosynthetic strategy
analogous to that of avibactam. The core of the strategy involves the formation of the
diazabicyclooctane ring system from a suitably functionalized piperidine precursor.
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Synthesis of ent-Avibactam Core
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Synthesis of ent-Avibactam Sodium: A Comprehensive
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b8799853/docs#synthesis-of-ent-avibactam-sodium-a-
comprehensive-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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